Cas no 1805605-65-5 (Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate
• CAS No: 1805605-65-5
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4882742
• Update Time: 2025-08-03

Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)4-6-7(10(13)14)5-15-11(17-2)9(6)12/h5,10H,3-4H2,1-2H3
• InChI Key： ZZCGFRCSIJPLOE-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate (CAS No. 1805605-65-5)

The compound Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate (CAS No. 1805605-65-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and fluoro substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing compounds in drug discovery, a topic frequently searched in academic and industrial databases. The compound's methoxy and acetate functional groups further contribute to its versatility, enabling modifications for targeted applications.

From a synthetic chemistry perspective, CAS No. 1805605-65-5 exemplifies the innovative use of halogenated pyridines in modern organic synthesis. Its structural features are often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry, two areas with high engagement in search engine queries. The compound's stability under various reaction conditions also makes it a preferred choice for scalable production processes.

Environmental and sustainability considerations are another hotspot tied to this compound. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthesis routes for Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate. Questions about its biodegradability and environmental impact are common among users searching for sustainable chemical alternatives, reflecting broader industry shifts toward responsible innovation.

In the pharmaceutical sector, CAS No. 1805605-65-5 is investigated for its potential in kinase inhibitor development, a trending topic in oncology research. Its pyridine core and fluorine atoms are key to modulating drug-receptor interactions, a feature highlighted in many AI-driven drug design platforms. This connection to precision medicine and targeted therapies underscores the compound's relevance in cutting-edge biomedical applications.

Analytical characterization of Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate often involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently searched by chemists for quality control purposes. The compound's spectral data is crucial for ensuring batch-to-batch consistency, a critical factor in regulatory compliance and industrial standardization.

Market analysts note increasing patent filings related to fluoropyridine derivatives, with CAS No. 1805605-65-5 appearing in several proprietary formulations. This trend correlates with search engine data showing rising interest in intellectual property and patent landscapes for specialty chemicals. Companies leveraging this compound are often at the forefront of innovation-driven growth strategies.

In conclusion, Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-acetate represents a compelling case study in the intersection of structural complexity and functional utility. Its multifaceted applications and alignment with contemporary research priorities ensure its continued prominence in scientific literature and industrial workflows. As search trends evolve, this compound remains a subject of enduring interest across multiple disciplines.